Metformin hydrochloride
Metformin hydrochloride
See also: Metformin Hydrochloride (preferred); Metformin (has active moiety); Canagliflozin; METformin Hydrochloride (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
1115-70-4
VCID:
VC20740806
InChI:
InChI=1S/C4H11N5.ClH/c1-9(2)4(7)8-3(5)6;/h1-2H3,(H5,5,6,7,8);1H
SMILES:
CN(C)C(=N)N=C(N)N.Cl
Molecular Formula:
C4H12ClN5
Molecular Weight:
165.62 g/mol
Metformin hydrochloride
CAS No.: 1115-70-4
Cat. No.: VC20740806
Molecular Formula: C4H12ClN5
Molecular Weight: 165.62 g/mol
* For research use only. Not for human or veterinary use.

Specification
Description | See also: Metformin Hydrochloride (preferred); Metformin (has active moiety); Canagliflozin; METformin Hydrochloride (component of) ... View More ... |
---|---|
CAS No. | 1115-70-4 |
Molecular Formula | C4H12ClN5 |
Molecular Weight | 165.62 g/mol |
IUPAC Name | 2-carbamimidoyl-1,1-dimethylguanidine;hydrochloride |
Standard InChI | InChI=1S/C4H11N5.ClH/c1-9(2)4(7)8-3(5)6;/h1-2H3,(H5,5,6,7,8);1H |
Standard InChI Key | OETHQSJEHLVLGH-UHFFFAOYSA-N |
Isomeric SMILES | CN(C)/C(=N/C(=N)N)/N.Cl |
SMILES | CN(C)C(=N)N=C(N)N.Cl |
Canonical SMILES | CN(C)C(=NC(=N)N)N.Cl |
Boiling Point | 224.1ºC at 760 mmHg |
Melting Point | 223-226 °C 223 - 226 °C |
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